Cas no 1880897-20-0 (5-amino-1-(5-fluoropentyl)-6-methyl-1,2-dihydropyridin-2-one)

• Product name: 5-amino-1-(5-fluoropentyl)-6-methyl-1,2-dihydropyridin-2-one
• CAS No: 1880897-20-0
• MF: C₁₁H₁₇FN₂O
• MW: 212.263886213303
• CID: 6595942
• PubChem ID: 165848431

5-amino-1-(5-fluoropentyl)-6-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(5-fluoropentyl)-6-methyl-1,2-dihydropyridin-2-one
• EN300-1107321
• 1880897-20-0

• Inchi： 1S/C11H17FN2O/c1-9-10(13)5-6-11(15)14(9)8-4-2-3-7-12/h5-6H,2-4,7-8,13H2,1H3
• InChI Key： GFXAMQUFJZPYBN-UHFFFAOYSA-N
• SMILES： FCCCCCN1C(C=CC(=C1C)N)=O

Computed Properties

• Exact Mass: 212.13249133g/mol
• Monoisotopic Mass: 212.13249133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų
• XLogP3: 1.2

Additional information on 5-amino-1-(5-fluoropentyl)-6-methyl-1,2-dihydropyridin-2-one

Comprehensive Overview of 5-amino-1-(5-fluoropentyl)-6-methyl-1,2-dihydropyridin-2-one (CAS No. 1880897-20-0)

The compound 5-amino-1-(5-fluoropentyl)-6-methyl-1,2-dihydropyridin-2-one, identified by its CAS number 1880897-20-0, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. This fluorinated dihydropyridinone derivative has garnered attention due to its unique structural properties, which make it a candidate for various applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its amino and fluoropentyl functional groups, which contribute to its reactivity and potential biological activity.

In recent years, the demand for fluorinated compounds like 5-amino-1-(5-fluoropentyl)-6-methyl-1,2-dihydropyridin-2-one has surged, driven by their role in enhancing drug bioavailability and metabolic stability. This aligns with the growing trend of precision medicine and targeted drug delivery, where molecules with tailored properties are essential. The compound's CAS No. 1880897-20-0 is frequently searched in academic databases and chemical vendor platforms, reflecting its relevance in cutting-edge research.

One of the key features of this compound is its dihydropyridin-2-one core, a scaffold known for its versatility in medicinal chemistry. The incorporation of a 5-fluoropentyl side chain introduces lipophilicity, which can influence membrane permeability—a critical factor in drug design. Additionally, the 6-methyl substitution may modulate electronic effects, further fine-tuning the molecule's properties. These attributes make CAS 1880897-20-0 a subject of interest for studies on enzyme inhibition and receptor modulation.

The synthesis and characterization of 5-amino-1-(5-fluoropentyl)-6-methyl-1,2-dihydropyridin-2-one often involve advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring high purity and accurate structural confirmation. Researchers exploring structure-activity relationships (SAR) frequently reference this compound, as its modular design allows for systematic modifications to optimize desired effects. This aligns with the broader scientific community's focus on rational drug design and computational chemistry.

From an industrial perspective, the compound's CAS No. 1880897-20-0 is often associated with high-value intermediates in the synthesis of more complex molecules. Its potential applications span central nervous system (CNS) therapeutics, anti-inflammatory agents, and even anticancer research, though further studies are needed to validate these uses. The rise of AI-driven drug discovery has also increased interest in such compounds, as machine learning models can predict their interactions with biological targets more efficiently.

Environmental and safety considerations are paramount when handling 5-amino-1-(5-fluoropentyl)-6-methyl-1,2-dihydropyridin-2-one. While it is not classified as a hazardous material, standard laboratory protocols for fluorinated compounds should be followed to ensure safe usage. This includes proper ventilation and personal protective equipment (PPE), topics frequently searched by laboratory professionals and students alike.

In summary, CAS 1880897-20-0 represents a promising avenue for scientific exploration, bridging the gap between organic synthesis and pharmacology. Its structural features and potential applications make it a valuable tool for researchers aiming to address unmet medical needs. As the field of medicinal chemistry evolves, compounds like this will undoubtedly play a pivotal role in shaping the future of therapeutics.